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Compound of Interest

Compound Name: Lead(II) bromide

Cat. No.: B168062 Get Quote

CAS Number: 10031-22-8

This technical guide provides comprehensive safety information for Lead(II) bromide, intended

for researchers, scientists, and professionals in drug development. The document outlines the

compound's key properties, toxicological data, experimental safety protocols, and insights into

its mechanism of action.

Quantitative Safety Data
The following table summarizes the key quantitative data for Lead(II) bromide, compiled from

various safety data sheets.[1][2][3][4][5][6][7][8][9] This information is crucial for risk

assessment in a laboratory or industrial setting.
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Property Value

Molecular Formula PbBr₂

Molecular Weight 367.01 g/mol

Appearance White crystalline powder

Melting Point 370.6 °C (699.1 °F)

Boiling Point 916 °C (1681 °F)

Density 6.66 g/cm³

Solubility in Water
0.455 g/100 mL at 0 °C, 0.973 g/100 mL at 20

°C, 4.41 g/100 mL at 100 °C

GHS Hazard Statements

H302 (Harmful if swallowed), H332 (Harmful if

inhaled), H360 (May damage fertility or the

unborn child), H373 (May cause damage to

organs through prolonged or repeated

exposure), H410 (Very toxic to aquatic life with

long lasting effects)

Experimental Protocols
While specific experimental protocols for Lead(II) bromide are not readily available in safety

data sheets, standardized methods for assessing the acute oral toxicity of chemicals are well-

established by organizations such as the Organisation for Economic Co-operation and

Development (OECD). The following is a generalized protocol based on the OECD Test

Guideline 425 for Acute Oral Toxicity: Up-and-Down Procedure, which can be adapted for

Lead(II) bromide.[10][11][12][13][14]

Objective: To determine the acute oral toxicity (LD50) of a substance.

Principle: The test involves administering the substance to a small number of animals in a

stepwise procedure. The dose for each subsequent animal is adjusted up or down depending

on the outcome (survival or death) of the previous animal. This method minimizes the number

of animals required to obtain a statistically significant result.
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Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats or mice) from a single strain are used.

Females are often preferred. The animals are acclimatized to the laboratory conditions

before the test.

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,

humidity, and lighting. Standard laboratory diet and drinking water are provided ad libitum.

Dose Preparation: Lead(II) bromide is prepared in a suitable vehicle (e.g., water or an

appropriate oil) at the desired concentrations. The stability and homogeneity of the

preparation should be verified.

Administration of Doses: The substance is administered orally to the animals using a gavage

needle. The volume administered should be kept constant for all dose levels. A single animal

is dosed at a time.

Dosing Procedure (Up-and-Down Method):

The first animal receives a dose one step below the best preliminary estimate of the LD50.

If the animal survives, the next animal receives a higher dose.

If the animal dies, the next animal receives a lower dose.

The dosing of subsequent animals continues in this stepwise manner.

Observation: Animals are observed for mortality, clinical signs of toxicity, and behavioral

changes for a set period, typically 14 days. Observations are made frequently on the day of

dosing and at least daily thereafter.

Data Analysis: The LD50 is calculated from the results of the up-and-down procedure using

statistical methods, such as the maximum likelihood method.

Signaling Pathways and Mechanisms of Toxicity
Lead is a potent neurotoxin that can disrupt cellular processes by mimicking or inhibiting the

action of calcium.[15][16][17][18] This interference with calcium signaling is a key mechanism
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of its toxicity, particularly in the nervous system. The following diagram illustrates a simplified

logical workflow of how Lead(II) bromide exposure can lead to neurotoxicity.

Exposure & Absorption

Cellular Interference

Neurotoxic Outcomes

Exposure to
Lead(II) Bromide

Absorption into
Bloodstream Lead mimics Calcium (Ca2+) Disruption of Voltage-Gated

Ca2+ Channels

Activation of
Protein Kinase C (PKC)

Altered Neurotransmitter
Release Synaptic Dysfunction Neuronal Damage &

Cognitive Deficits

Click to download full resolution via product page

Caption: Logical workflow of lead-induced neurotoxicity.

Safety and Handling Recommendations
Due to its significant health hazards, strict safety precautions must be followed when handling

Lead(II) bromide.

Engineering Controls: Work with Lead(II) bromide should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including chemical-resistant gloves, safety goggles, and a lab coat. In cases of potential dust

generation, a respirator may be necessary.

Handling: Avoid creating dust. Use appropriate tools for handling solids. Do not eat, drink, or

smoke in areas where Lead(II) bromide is handled.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Lead

compounds are typically considered hazardous waste.
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First Aid:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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